Cas no 2640843-04-3 (4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640843-04-3
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5315604
• PubChem ID: 155800022
• Update Time: 2025-11-06

4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6753-0942
• 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• AKOS040724471
• 2640843-04-3
• [4-[(2-Methyl-4-oxazolyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C14H21N3O3/c1-11-15-12(10-20-11)8-16-6-7-19-13(9-16)14(18)17-4-2-3-5-17/h10,13H,2-9H2,1H3
• InChI Key： UHNYJMOUAWBDCA-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2=COC(C)=N2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.6±45.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Overview of 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640843-04-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640843-04-3) has emerged as a compound of significant interest. This molecule, characterized by its unique morpholine and oxazole structural motifs, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its pyrrolidine-1-carbonyl moiety, which is known to enhance bioavailability and target specificity in bioactive molecules.

The compound’s 2-methyl-1,3-oxazol-4-yl group is a key feature that contributes to its chemical stability and reactivity. This structural element is often found in molecules with antimicrobial and anti-inflammatory properties, making 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine a promising candidate for further investigation. Recent studies have highlighted its potential in modulating enzyme activity, particularly in pathways related to neurodegenerative diseases and metabolic disorders.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine?" The synthesis typically involves multi-step organic reactions, including amide coupling and oxazole ring formation, which are well-documented in peer-reviewed journals. The compound’s CAS No. 2640843-04-3 serves as a critical identifier for researchers seeking to replicate or modify its structure for specific applications.

In the context of AI-driven drug discovery, 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine has been flagged by machine learning algorithms as a high-potential scaffold. Its molecular weight and lipophilicity parameters align with the "rule of five," a benchmark for drug-likeness. This has spurred interest in virtual screening campaigns, where the compound is evaluated against a range of biological targets, including G-protein-coupled receptors (GPCRs) and kinases.

Another hot topic in the scientific community is the compound’s potential role in sustainable chemistry. With growing emphasis on green synthesis, researchers are exploring catalytic methods to produce 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine with minimal waste and energy consumption. The oxazole ring, in particular, is a focus of these efforts due to its prevalence in agrochemicals and pharmaceuticals.

From a commercial perspective, the demand for CAS No. 2640843-04-3 is steadily increasing, driven by its versatility in medicinal chemistry and material science. Suppliers and contract research organizations (CROs) are actively stocking this compound to meet the needs of academic and industrial labs. Its pyrrolidine-1-carbonyl functionality also makes it a valuable intermediate for the development of prodrugs and targeted therapies.

In summary, 4-[(2-methyl-1,3-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a molecule with broad applicability, from drug design to catalysis. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.